6-(Tritylthio)-hexanoic acid
Overview
Description
6-(Tritylthio)-hexanoic acid is a compound with the CAS Number: 80441-55-0. It has a molecular weight of 390.55 and its IUPAC name is 6-(tritylsulfanyl)hexanoic acid . It is a white to off-white solid and is stored at 0-8°C .
Molecular Structure Analysis
The molecular structure of 6-(Tritylthio)-hexanoic acid is represented by the InChI code: 1S/C25H26O2S/c26-24(27)19-11-4-12-20-28-25(21-13-5-1-6-14-21,22-15-7-2-8-16-22)23-17-9-3-10-18-23/h1-3,5-10,13-18H,4,11-12,19-20H2,(H,26,27) .Physical And Chemical Properties Analysis
6-(Tritylthio)-hexanoic acid is a white to off-white solid . It has a molecular weight of 390.55 . The compound is stored at temperatures between 0-8°C .Scientific Research Applications
Organic Synthesis
The trityl moiety, which is a part of “6-(Tritylthio)-hexanoic acid”, is widely used in organic synthesis . It is used as a protective group, a catalyst for C–C bond formation, and in oxidation and reduction reactions . It is also used in polymer and peptide synthesis .
Dye Chemistry
Trityl cations, which are part of the trityl moiety, are used in dye chemistry . They are used as very efficient activators and as one-electron oxidants for olefin polymerization reactions .
Carbohydrate Chemistry
The trityl moiety is often used in carbohydrate chemistry . It is used as a protecting group for primary alcohols selectively, in the presence of a secondary and/or tertiary alcohol .
Pharmaceuticals
“6-(Tritylthio)-hexanoic acid” is an important raw material and intermediate used in pharmaceuticals . It is used in the production of various drugs .
Agrochemicals
This compound is also used in the production of agrochemicals . It is used as a raw material and intermediate in the synthesis of various agrochemicals .
Dyestuffs
“6-(Tritylthio)-hexanoic acid” is used in the production of dyestuffs . It is used as a raw material and intermediate in the synthesis of various dyes .
Medicine
Apart from pharmaceuticals, “6-(Tritylthio)-hexanoic acid” is also used in medicine . It is used in the production of various medicinal products .
Cyclodextrin Chemistry
The trityl moiety has been used for the 6-O-protection of cyclodextrins . This has been studied by several research groups since 1969 .
Mechanism of Action
Target of Action
Trityl moieties, which are part of the compound’s structure, are known to be broadly used in various chemical processes such as catalysts for c–c bond formation, dye chemistry, carbohydrate chemistry, oxidation and reduction reagent, polymer and peptide synthesis, chiral catalyst, and activity-based probes .
Mode of Action
Trityl cations, which are part of the compound’s structure, are known to be involved in various chemical reactions, including acting as a catalyst for c–c bond formation, and as an oxidation and reduction reagent .
Biochemical Pathways
Trityl moieties are known to be involved in various biochemical processes, including carbohydrate chemistry and peptide synthesis .
Result of Action
Trityl moieties are known to be involved in various chemical reactions, which could potentially influence molecular and cellular processes .
Action Environment
It is known that environmental factors can significantly influence the action and efficacy of chemical compounds .
properties
IUPAC Name |
6-tritylsulfanylhexanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26O2S/c26-24(27)19-11-4-12-20-28-25(21-13-5-1-6-14-21,22-15-7-2-8-16-22)23-17-9-3-10-18-23/h1-3,5-10,13-18H,4,11-12,19-20H2,(H,26,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILAPAFBLFPIIBL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)SCCCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70614436 |
Source
|
| Record name | 6-[(Triphenylmethyl)sulfanyl]hexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70614436 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
390.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Tritylthio)-hexanoic acid | |
CAS RN |
80441-55-0 |
Source
|
| Record name | 6-[(Triphenylmethyl)sulfanyl]hexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70614436 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Tritylsulfanyl-hexanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is 6-(Tritylthio)-hexanoic acid used in the synthesis of thiol-derivatized porphyrins?
A: 6-(Tritylthio)-hexanoic acid serves as a protected form of a thiol (-SH) group. The trityl (triphenylmethyl) group is a bulky protecting group that can be easily removed under specific conditions. This is crucial in porphyrin chemistry because the thiol group can interfere with the porphyrin synthesis reaction itself. By using 6-(Tritylthio)-hexanoic acid, researchers can introduce a latent thiol group that is unreactive during porphyrin formation. Later, the trityl group can be cleaved, revealing the free thiol needed for subsequent reactions, such as attaching the porphyrin to gold surfaces. []
Q2: What is the role of 6-(Tritylthio)-hexanoic acid in the synthesis of S-2-Benzyloxy Carboamino-6-(tritylthio)hexanoic Acid Methyl Ester?
A: In the synthesis of S-2-Benzyloxy Carboamino-6-(tritylthio)hexanoic Acid Methyl Ester, 6-(Tritylthio)-hexanoic acid serves as a building block that introduces the 6-(tritylthio)hexanoyl moiety into the target molecule. [] This protected thiol group remains intact throughout the synthesis and can be later deprotected to yield a free thiol group. This strategy highlights the utility of 6-(Tritylthio)-hexanoic acid in constructing more complex molecules with strategically placed protected thiol functionalities.
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